Cas no 168010-64-8 (2-Chloro-4-phenoxybenzonitrile)

• Product Name: 2-Chloro-4-phenoxybenzonitrile
• CAS No: 168010-64-8
• MF: C₁₃H₈ClNO
• MW: 229.661722183228
• CID: 2781425
• PubChem ID: 11557670
• Update Time: 2025-04-21

2-Chloro-4-phenoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-chloro-4-phenoxy-
• E71525
• SCHEMBL4184922
• DTXSID20468547
• 168010-64-8
• AKOS012245301
• NMMVGEFFGBBAHY-UHFFFAOYSA-N
• 2-Chloro-4-phenoxybenzonitrile

• Inchi： 1S/C13H8ClNO/c14-13-8-12(7-6-10(13)9-15)16-11-4-2-1-3-5-11/h1-8H
• InChI Key： NMMVGEFFGBBAHY-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(=C1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 229.0294416Da
• Monoisotopic Mass: 229.0294416Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 33Ų